Bicyclo[5.3.1]undeca-1,3,5,9-tetraen-8-one

• CAS No.: 61358-07-4
• Molecular Formula: C11H10O
• Molecular Weight: 158.20 g/mol
• IUPAC Name: bicyclo[5.3.1]undeca-1,3,5,9-tetraen-8-one
• InChI: InChI=1S/C11H10O/c12-11-7-6-9-4-2-1-3-5-10(11)8-9/h1-7,10H,8H2
• InChI Key: GGNUKPDYLNVBNW-UHFFFAOYSA-N
• Canonical SMILES: C1C2C=CC=CC=C1C=CC2=O

Description

Bicyclo[5.3.1]undeca-1,3,5,9-tetraen-8-one is a complex organic compound characterized by its unique bicyclic structure. This compound is notable for its stability and reactivity, making it a subject of interest in various fields of scientific research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Bicyclo[5.3.1]undeca-1,3,5,9-tetraen-8-one typically involves the formation of the bicyclic core through a series of diastereoselective reactions. One approach starts from an eight-membered ring, utilizing the conformational bias of the cyclooctane-ring system to achieve the desired structure . The reaction conditions often require precise control of temperature, solvents, and catalysts to ensure high yield and purity.

Industrial Production Methods

While specific industrial production methods for this compound are not well-documented, the principles of large-scale organic synthesis apply. This includes optimizing reaction conditions for scalability, cost-effectiveness, and environmental considerations.

Chemical Reactions Analysis

Types of Reactions

Bicyclo[5.3.1]undeca-1,3,5,9-tetraen-8-one undergoes various types of chemical reactions, including:

Oxidation: This reaction typically involves the addition of oxygen or the removal of hydrogen, often using reagents like potassium permanganate or chromium trioxide.

Reduction: This involves the addition of hydrogen or the removal of oxygen, commonly using reagents such as lithium aluminum hydride or sodium borohydride.

Substitution: This reaction involves the replacement of one functional group with another, often facilitated by catalysts or specific reaction conditions.

Common Reagents and Conditions

Common reagents used in these reactions include strong oxidizing agents for oxidation, reducing agents for reduction, and various catalysts for substitution reactions. The conditions often require controlled temperatures, specific solvents, and sometimes inert atmospheres to prevent unwanted side reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or carboxylic acids, while reduction could produce alcohols or alkanes.

Scientific Research Applications

Bicyclo[5.3.1]undeca-1,3,5,9-tetraen-8-one has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a model compound for studying reaction mechanisms.

Biology: Its unique structure makes it a candidate for studying biological interactions and potential pharmaceutical applications.

Medicine: Research into its potential therapeutic effects, including anti-inflammatory and anticancer properties, is ongoing.

Industry: It is used in the development of new materials and as a precursor in the synthesis of various industrial chemicals.

Mechanism of Action

The mechanism by which Bicyclo[5.3.1]undeca-1,3,5,9-tetraen-8-one exerts its effects involves interactions with specific molecular targets and pathways. These interactions can influence various biological processes, such as enzyme activity, signal transduction, and gene expression. The exact molecular targets and pathways are subjects of ongoing research.

Comparison with Similar Compounds

Similar Compounds

Compounds similar to Bicyclo[5.3.1]undeca-1,3,5,9-tetraen-8-one include:

Bicyclo[5.3.1]undeca-1,3,5,7,9-pentaene: This compound shares a similar bicyclic structure but differs in the number and position of double bonds.

Bicyclo[5.3.1]undecan-11-one: This compound has a similar core structure but lacks the conjugated double bonds present in this compound.

Uniqueness

This compound is unique due to its specific arrangement of double bonds and the resulting electronic properties. This uniqueness makes it a valuable compound for studying reaction mechanisms and developing new materials.